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Compound of Interest

Compound Name: Bis(triphenylsilyl)chromate

Cat. No.: B1148569

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(triphenylsilyl)chromate, with the CAS number 1624-02-8, is a notable organometallic
compound recognized for its utility as a potent oxidizing agent and catalyst. This technical
guide provides a comprehensive overview of its chemical properties, detailed synthesis
protocols, and significant applications in organic chemistry, particularly in polymerization and
oxidation reactions. The document is structured to offer readily accessible quantitative data, in-
depth experimental methodologies, and visual representations of key processes to support
researchers and professionals in the field.

Chemical and Physical Properties

Bis(triphenylsilyl)chromate is a yellow to light orange crystalline solid. Its molecular structure
consists of a central chromium atom in a +6 oxidation state, bonded to two triphenylsilyl groups
via oxygen atoms. This structure contributes to its notable stability and reactivity.
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Property Value Reference
CAS Number 1624-02-8

Molecular Formula C36H30CrO4Si2 [1]
Molecular Weight 634.79 g/mol [2]

Yellow to light orange
Appearance [3]
powder/needles

Melting Point 151-161 °C (decomposes) [4]

Purity Typically >96% [5][6]

N Soluble in carbon tetrachloride,
Solubility heot
eptane.

Synthesis of Bis(triphenylsilyl)chromate

Several methods for the synthesis of bis(triphenylsilyl)chromate have been reported,
primarily involving the reaction of a triphenylsilyl precursor with a chromium(VI) source. The
following protocols are adapted from established patent literature, offering high yields and

purity.[4]

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to
Bis(triphenylsilyl)chromate (CAS 1624-02-8)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1148569#bis-triphenylsilyl-chromate-cas-number-
1624-02-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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